Cas no 123520-96-7 (Ethanone,1-(7-hydroxy-9H-pyrido[3,4-b]indol-1-yl)-)

• Product Name: Ethanone,1-(7-hydroxy-9H-pyrido[3,4-b]indol-1-yl)-
• CAS No: 123520-96-7
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 179277
• PubChem ID: 14396466
• Update Time: 2025-04-19

Ethanone,1-(7-hydroxy-9H-pyrido[3,4-b]indol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(7-hydroxy-9H-pyrido[3,4-b]indol-1-yl)-
• 9H-Pyrido[3,4-b]indole,ethanone deriv.
• Arenarine D
• AKOS040736118
• 1-acetyl-2,9-dihydropyrido[3,4-b]indol-7-one
• 123520-96-7

• Inchi： 1S/C13H10N2O2/c1-7(16)12-13-10(4-5-14-12)9-3-2-8(17)6-11(9)15-13/h2-6,14-15H,1H3
• InChI Key： GPGDUIMHOHABOW-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C2C(C=CN1)=C1C=CC(C=C1N2)=O

Computed Properties

• Exact Mass: 226.0743
• Monoisotopic Mass: 226.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 65.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids